Cas no 174562-16-4 (Ethyl 2-amino-4-ethoxy-1,3-thiazole-5-carboxylate)
174562-16-4 structure
Product Name:Ethyl 2-amino-4-ethoxy-1,3-thiazole-5-carboxylate
CAS No:174562-16-4
MF:C8H12N2O3S
MW:216.257480621338
CID:906155
Update Time:2023-08-02
Ethyl 2-amino-4-ethoxy-1,3-thiazole-5-carboxylate Chemical and Physical Properties
Names and Identifiers
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- 5-Thiazolecarboxylic acid, 2-amino-4-ethoxy-, ethyl ester (9CI)
- 5-Thiazolecarboxylicacid,2-amino-4-ethoxy-,ethylester(9CI)
- ethyl 2-amino-4-ethoxy-1,3-thiazole-5-carboxylate
- Ethyl 2-amino-4-ethoxy-1,3-thiazole-5-carboxylate
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- Inchi: 1S/C8H12N2O3S/c1-3-12-6-5(7(11)13-4-2)14-8(9)10-6/h3-4H2,1-2H3,(H2,9,10)
- InChI Key: YLRDQJVJDWNHCU-UHFFFAOYSA-N
- SMILES: S1C(N)=NC(=C1C(=O)OCC)OCC
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 203
- Topological Polar Surface Area: 103
Ethyl 2-amino-4-ethoxy-1,3-thiazole-5-carboxylate Related Literature
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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